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Introduction: The Strategic Importance of 5-
Methoxy-1H-indazole-3-carbaldehyde
5-Methoxy-1H-indazole-3-carbaldehyde is a heterocyclic building block of significant interest

in contemporary medicinal chemistry and materials science. Its indazole core is a privileged

scaffold, recognized as a bioisostere of indole, which allows it to form critical hydrogen bond

interactions within the active sites of proteins, particularly kinases.[1] This has led to its

incorporation into several marketed drugs, including kinase inhibitors for oncology.[1][2] The

aldehyde functional group at the 3-position serves as a versatile synthetic handle for a variety

of chemical transformations, including condensations and cyclizations, enabling the

construction of complex molecular architectures.[2][3] Furthermore, the methoxy group at the 5-

position modulates the electronic properties of the ring system, influencing the compound's

reactivity, stability, and solubility.[4][5]

This guide provides an in-depth, experience-driven perspective on the essential laboratory

techniques for handling, storing, and utilizing this valuable reagent. The protocols herein are

designed not merely as a sequence of steps, but as a self-validating system, explaining the
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scientific rationale behind each recommendation to ensure experimental success and user

safety.

Section 1: Compound Profile and Physicochemical
Properties
A foundational understanding of a reagent's properties is the bedrock of its effective use. The

key characteristics of 5-methoxy-1H-indazole-3-carbaldehyde are summarized below.

Property Value Source(s)

Molecular Formula C₉H₈N₂O₂ [4][5][6]

Molecular Weight 176.17 g/mol [4][5][6]

Appearance
Brownish orange to yellowish

solid/powder
[1][4][5]

Melting Point 214-216 °C [7]

Purity (Typical) ≥ 95% (HPLC) [4][5]

CAS Number 169789-37-1 [4][5][6]

Section 2: Safety, Handling, and Hazard Mitigation
5-Methoxy-1H-indazole-3-carbaldehyde is a reactive chemical that requires careful handling.

Adherence to safety protocols is not merely procedural; it is a critical aspect of responsible

research. The compound is classified with several hazards that dictate its handling procedures.
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Hazard Class GHS Statement Rationale and Mitigation

Acute Toxicity, Oral H302: Harmful if swallowed

The compound can cause

systemic toxicity if ingested.

Mitigation: Never eat, drink, or

smoke in the laboratory. Wash

hands thoroughly after

handling.[6][8]

Skin Irritation H315: Causes skin irritation

The aromatic and aldehyde

functionalities can react with

skin proteins, causing irritation.

Mitigation: Wear nitrile gloves

and a lab coat. Change gloves

immediately if contaminated.[6]

[8][9]

Eye Irritation
H319: Causes serious eye

irritation

The fine powder can easily

become airborne and cause

severe irritation upon contact

with eyes. Mitigation: Wear

safety glasses or goggles at all

times in the laboratory.[6][8][9]

Respiratory Irritation
H335: May cause respiratory

irritation

Inhaling the dust can irritate

the respiratory tract. Mitigation:

Handle the solid compound

exclusively within a certified

chemical fume hood to prevent

inhalation of dust.[6][9]

Workflow for Safe Handling
The following workflow diagram illustrates the critical control points for safely managing the

compound from receipt to disposal.
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Preparation & Handling

Post-Use & Disposal

1. Receiving
Inspect container integrity.

2. Storage
Store at 2-8°C, away from light.

Unpack

3. Weighing
Perform in fume hood. Wear full PPE.

Retrieve for use

4. Dissolution
Add solid to solvent in fume hood.

Transfer solid

5. Decontamination
Clean glassware with appropriate solvent.

After reaction completion

6. Waste Disposal
Dispose of solid and liquid waste in

separate, labeled hazardous waste containers.

Click to download full resolution via product page

Caption: Safe handling workflow for 5-methoxy-1H-indazole-3-carbaldehyde.
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Section 3: Storage and Solution Preparation
Protocols
The stability of 5-methoxy-1H-indazole-3-carbaldehyde, both as a solid and in solution, is

critical for reproducible experimental outcomes. The indazole ring and aldehyde group can be

susceptible to degradation.

Protocol 3.1: Long-Term Storage of Solid Compound
Rationale: To minimize degradation from atmospheric moisture, oxygen, and light, which can

promote side reactions or decomposition over time. A related compound, 5-methoxy-1H-

indazole-3-carboxamide, is known to be light-sensitive.[10]

Procedure:

Upon receipt, ensure the container is tightly sealed.

For added protection, place the manufacturer's container inside a secondary container

(e.g., a desiccator or a sealed bag with desiccant).

Store the compound in a refrigerator at 2-8°C.[4][5]

Before opening, allow the container to warm to room temperature for at least 20-30

minutes. This crucial step prevents condensation of atmospheric moisture onto the cold

solid, which could induce hydrolysis.

Protocol 3.2: Preparation of Stock Solutions
Rationale: This compound exhibits limited solubility in aqueous media and may be prone to

hydrolysis. Preparing a concentrated stock in a non-aqueous, aprotic solvent ensures

stability and allows for accurate dispensing into aqueous experimental systems. A similar

protocol is recommended for indole-3-carboxaldehyde.[11]

Recommended Solvents: Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

Procedure:
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In a chemical fume hood, weigh the desired amount of 5-methoxy-1H-indazole-3-
carbaldehyde into a suitable vial (e.g., an amber glass vial to protect from light[10]).

Add the appropriate volume of anhydrous DMSO or DMF to achieve the target

concentration (e.g., 10-50 mM).

Cap the vial tightly and vortex or sonicate gently until the solid is completely dissolved.

Store the stock solution at -20°C for long-term stability. For aqueous solutions, it is

strongly advised to prepare them fresh for each experiment by diluting the DMSO stock.

Do not store aqueous solutions for more than a day.[11]

Start: Solid Compound

1. Equilibrate to RT
(Prevents condensation)

2. Weigh Solid
(In fume hood)

3. Add Anhydrous DMSO
(Ensures stability)

4. Dissolve Completely
(Vortex/Sonicate)

Stable Stock Solution
(Store at -20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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